5-iodo-4-(2H-1,2,3-triazol-2-yl)pyrimidine

• Molecular Formula: C6H4IN5
• Molecular Weight: 273.03 g/mol
• IUPAC Name: 5-iodo-4-(triazol-2-yl)pyrimidine
• InChI: InChI=1S/C6H4IN5/c7-5-3-8-4-9-6(5)12-10-1-2-11-12/h1-4H
• InChI Key: UZHVERVFTYWACC-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(N=C1)C2=NC=NC=C2I

Description

5-iodo-4-(2H-1,2,3-triazol-2-yl)pyrimidine is a useful research compound. Its molecular formula is C6H4IN5 and its molecular weight is 273.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1H-1,2,3-triazole (63.2 mg, 0.915 mmol) in THF (Volume: 2411 μl), was added portion wise at 0° C., NaH (39.9 mg, 0.998 mmol). The reaction mixture was stirred at that temperature for 30 min, then 4-chloro-5-iodopyrimidine (200 mg, 0.832 mmol) was added. The reaction mixture was allowed to warm to room temperature. To this solution was added saturated aqueous NH4Cl and the mixture was allowed to stir for 5 min at which time it was diluted with ethyl acetate and extracted 2×. The combined organics were washed with brine 1×. The organics were dried over Na2SO4, filtered and concentrated in vacuo to afford the title compound (90 mg, 40%).